5-Chloro-1-methyl-4-nitroimidazole

Specification

• CAS No.: 4897-25-0
• Molecular Formula: C4H4ClN3O2
• Molecular Weight: 161.55 g/mol
• IUPAC Name: 5-chloro-1-methyl-4-nitroimidazole
• Standard InChI: InChI=1S/C4H4ClN3O2/c1-7-2-6-4(3(7)5)8(9)10/h2H,1H3
• Standard InChI Key: OSJUNMSWBBOTQU-UHFFFAOYSA-N
• SMILES: CN1C=NC(=C1Cl)[N+](=O)[O-]
• Canonical SMILES: CN1C=NC(=C1Cl)[N+](=O)[O-]

Introduction

Chemical Identity and Structure

5-Chloro-1-methyl-4-nitroimidazole is a substituted imidazole compound with a molecular formula of C4H4ClN3O2 and a molecular weight of 161.55 g/mol. It is identified by the CAS number 4897-25-0 and is also known by several synonyms including 5-Chloro-1-methyl-4-nitro-1H-imidazole, PCMNI, and 1-Methyl-5-chloro-4-nitroimidazole. The compound contains a five-membered imidazole ring with four key substituents: a chlorine atom, a methyl group, a nitro group, and a nitrogen atom incorporated in the ring structure. The structural configuration features the chlorine at position 5, the methyl group at position 1, and the nitro group at position 4 of the imidazole ring.

Synthesis and Preparation Methods

A patent (CN101948435A) describes an environmentally friendly method for the preparation of 5-Chloro-1-methyl-4-nitroimidazole. This approach represents an improvement over conventional synthesis methods by reducing harmful gas emissions and improving product yield and quality.

Patent Synthesis Method

The patented preparation method involves a two-step process:

• 5-Chloro-1-methylimidazole is mixed with nitric acid and subjected to azeotropic dehydration in toluene to obtain 5-chloro-1-methylimidazole nitrate.

• The resulting 5-chloro-1-methylimidazole nitrate undergoes a controlled nitration reaction to produce 5-chloro-1-methyl-4-nitroimidazole.

This method offers several advantages over traditional synthetic approaches, including:

• Environmentally friendly and green chemistry principles

• Significant reduction in the discharge of harmful gases such as nitrogen oxides

• Higher product yield and improved quality

• Potential for solvent and extractant recycling, reducing production costs

• Suitability for industrial-scale production

The patent emphasizes the method's industrial applicability, suggesting that it addresses previous limitations in the large-scale production of this compound. By employing azeotropic dehydration with toluene, the process likely achieves better control over reaction conditions, minimizing side reactions and improving selectivity toward the desired product.

Hazard Classification	Category	Target Organs
Skin Corrosion/Irritation	Category 2	-
Serious Eye Damage/Eye Irritation	Category 2	-
Specific Target Organ Toxicity (Single Exposure)	Category 3	Respiratory system

Hazard Statements and Precautionary Measures

Based on its hazard classification, the following hazard statements apply to 5-Chloro-1-methyl-4-nitroimidazole:

• Causes skin irritation

• Causes serious eye irritation

• May cause respiratory irritation

Recommended precautionary measures include:

• Washing hands and exposed skin thoroughly after handling

• Wearing protective gloves, clothing, and eye protection

• Avoiding breathing dust, fumes, or vapors

• Using only in well-ventilated areas or outdoors

• Storing in a well-ventilated place with tightly closed containers

• Disposing of contents and containers at approved waste disposal facilities

Regulatory Status

The regulatory status of 5-Chloro-1-methyl-4-nitroimidazole varies across different international chemical inventories. This information is crucial for researchers, manufacturers, and distributors to ensure compliance with regional chemical regulations.

Chemical Inventory	Status
European Inventory of Existing Commercial Chemical Substances (EINECS)	Listed
EC Inventory	Listed
New Zealand Inventory of Chemicals (NZIoC)	Listed
United States Toxic Substances Control Act (TSCA) Inventory	Not Listed
China Catalog of Hazardous chemicals 2015	Not Listed
Philippines Inventory of Chemicals and Chemical Substances (PICCS)	Not Listed
Vietnam National Chemical Inventory	Not Listed
Chinese Chemical Inventory of Existing Chemical Substances (China IECSC)	Not Listed
Korea Existing Chemicals List (KECL)	Not Listed

The compound's variable listing status across different regulatory frameworks indicates that its importation, use, and distribution may be subject to different requirements depending on the jurisdiction. The compound is notably listed in European inventories but absent from several Asian and North American chemical registries, suggesting potentially more restrictive regulations in these regions.

Applications and Uses

The available data indicates that 5-Chloro-1-methyl-4-nitroimidazole has specialized applications primarily in scientific research and laboratory settings.

Toxicological Properties

Known Toxicological Effects

Based on its hazard classification, the compound is known to cause:

• Skin irritation

• Eye irritation

• Respiratory irritation

Organization	Carcinogenicity Listing Status
International Agency for Research on Cancer (IARC)	Not listed
National Toxicology Program (NTP)	Not listed
American Conference of Governmental Industrial Hygienists (ACGIH)	Not listed
Occupational Safety and Health Administration (OSHA)	Not listed
Mexico	Not listed